Cas no 71680-87-0 (2-Benzothiazolamine,6-(ethylthio)-)

• Product Name: 2-Benzothiazolamine,6-(ethylthio)-
• CAS No: 71680-87-0
• MF: C₉H₁₀N₂S₂
• MW: 210.319098949432
• CID: 548385
• Update Time: 2024-03-05

2-Benzothiazolamine,6-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-(ethylthio)-
• Benzothiazole,2-amino-6-(ethylthio)- (6CI)
• 2-Benzothiazolamine,6-(ethylthio)-(9CI)
• 2-Benzothiazolamine, 6-(ethylthio)-

• Inchi： 1S/C9H10N2S2/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11)
• InChI Key： RININMAUMXQUHW-UHFFFAOYSA-N
• SMILES： S1C2=CC(SCC)=CC=C2N=C1N

Computed Properties

• Exact Mass: 210.0287
• Monoisotopic Mass: 210.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 137-139 °C
• Boiling Point: 389.1±34.0 °C(Predicted)
• PSA: 38.91
• pka: 4.05±0.10(Predicted)